Cas no 2138012-06-1 (1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-cyclopentylethyl)-, 1,1-dimethylethyl ester)

• Product Name: 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-cyclopentylethyl)-, 1,1-dimethylethyl ester
• CAS No: 2138012-06-1
• MF: C₁₄H₂₃N₃O₂
• MW: 265.351323366165
• CID: 5299257
• Update Time: 2025-06-15

1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-cyclopentylethyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-cyclopentylethyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C14H23N3O2/c1-9(10-7-5-6-8-10)11-12(16-17-15-11)13(18)19-14(2,3)4/h9-10H,5-8H2,1-4H3,(H,15,16,17)
• InChI Key： XUTILWYWMQVLMY-UHFFFAOYSA-N
• SMILES： N1C(C(OC(C)(C)C)=O)=C(C(C2CCCC2)C)N=N1

Additional information on 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-cyclopentylethyl)-, 1,1-dimethylethyl ester

Comprehensive Overview of 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-cyclopentylethyl)-, 1,1-dimethylethyl ester (CAS No. 2138012-06-1)

The compound 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-cyclopentylethyl)-, 1,1-dimethylethyl ester (CAS No. 2138012-06-1) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 1,2,3-triazole core and cyclopentylethyl substituent, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

One of the most intriguing aspects of this compound is its role in click chemistry, a revolutionary approach in synthetic organic chemistry. The 1,2,3-triazole moiety is a hallmark of click chemistry, enabling efficient and selective bond formation under mild conditions. This property has made CAS No. 2138012-06-1 a sought-after building block for constructing complex molecular architectures. Its tert-butyl ester group further enhances its stability, making it suitable for various synthetic transformations.

In recent years, the demand for 1H-1,2,3-Triazole-5-carboxylic acid derivatives has surged due to their versatility in medicinal chemistry. The cyclopentylethyl side chain in this particular ester introduces lipophilicity, which can improve membrane permeability—a critical factor in drug design. This aligns with current trends in the pharmaceutical industry, where researchers are focusing on optimizing ADME (Absorption, Distribution, Metabolism, and Excretion) properties of lead compounds. The compound's potential to serve as a precursor for PROTACs (Proteolysis Targeting Chimeras) is another area of active investigation.

From an industrial perspective, CAS No. 2138012-06-1 is often discussed in the context of green chemistry and sustainable synthesis. The 1,2,3-triazole ring can be synthesized via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a process that aligns with the principles of atom economy and reduced waste generation. This resonates with the growing emphasis on environmentally friendly manufacturing processes, a topic frequently searched by professionals in the chemical sector.

The compound's physicochemical properties, such as its logP and hydrogen bonding capacity, are frequently analyzed using computational tools like molecular docking and QSAR (Quantitative Structure-Activity Relationship) models. These analyses are crucial for predicting its behavior in biological systems and optimizing its efficacy. Given the rising interest in AI-driven drug discovery, CAS No. 2138012-06-1 has also been featured in machine learning studies aimed at identifying novel bioactive molecules.

Another notable application of this compound lies in the field of material science. The 1,2,3-triazole ring's ability to form stable complexes with metals has led to its use in designing metal-organic frameworks (MOFs) and catalysts. This interdisciplinary relevance underscores its importance beyond traditional organic synthesis, making it a subject of interest for researchers in diverse scientific domains.

In summary, 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-cyclopentylethyl)-, 1,1-dimethylethyl ester (CAS No. 2138012-06-1) is a multifaceted compound with broad applicability in pharmaceuticals, agrochemicals, and material science. Its structural uniqueness, combined with its compatibility with modern synthetic methodologies, positions it as a key player in advancing scientific innovation. As research continues to uncover new uses for this molecule, its significance in both academic and industrial settings is expected to grow exponentially.